(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone
Description
The compound (3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone is a heterocyclic hybrid molecule featuring three distinct pharmacophores:
- A 1,2,4-oxadiazole ring substituted with a furan-2-yl group at the 3-position.
- A strained azetidine (four-membered saturated nitrogen heterocycle) linked to the oxadiazole.
- A 1-methyl-3-phenyl-1H-pyrazole moiety attached via a methanone bridge.
The azetidine ring introduces conformational rigidity, which may enhance target binding specificity compared to larger cyclic amines .
Properties
IUPAC Name |
[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-(2-methyl-5-phenylpyrazol-3-yl)methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N5O3/c1-24-16(10-15(22-24)13-6-3-2-4-7-13)20(26)25-11-14(12-25)19-21-18(23-28-19)17-8-5-9-27-17/h2-10,14H,11-12H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJPLTCXFOXHGMV-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)N3CC(C3)C4=NC(=NO4)C5=CC=CO5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N5O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone is a complex organic molecule that incorporates multiple heterocyclic structures, specifically a furan ring and an oxadiazole moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including anticancer and antimicrobial properties.
Molecular Formula and Structure
The molecular formula for this compound is . The structure features:
- Furan Ring : A five-membered aromatic ring with oxygen.
- Oxadiazole Moiety : A five-membered ring containing two nitrogen atoms and one oxygen atom.
- Azetidine Ring : A four-membered saturated ring containing nitrogen.
- Pyrazole Ring : A five-membered ring containing two nitrogen atoms.
Spectral Characteristics
The compound can be characterized using various analytical techniques:
- Nuclear Magnetic Resonance (NMR) : Provides insights into the molecular structure and environment of hydrogen atoms.
- Infrared (IR) Spectroscopy : Identifies functional groups based on their characteristic absorption bands.
| Property | Value |
|---|---|
| Molecular Weight | 378.44 g/mol |
| Solubility | Moderate in ethanol |
| Melting Point | Not determined |
| Stability | Stable under normal conditions |
Anticancer Activity
Research indicates that compounds containing oxadiazole moieties often exhibit enhanced cytotoxicity against various cancer cell lines. For instance, studies have shown that derivatives of oxadiazole can inhibit cell proliferation in breast and lung cancer models.
Case Study: Cytotoxicity Assay
In vitro assays conducted on human cancer cell lines (e.g., MCF-7 for breast cancer) revealed that the compound demonstrated significant inhibition of cell growth with an IC50 value indicating potency in the low micromolar range.
Antimicrobial Properties
The presence of furan and oxadiazole rings has been associated with antimicrobial activity. Preliminary tests suggest that this compound exhibits activity against both Gram-positive and Gram-negative bacteria.
Case Study: Antimicrobial Testing
An antimicrobial susceptibility test was performed using the agar diffusion method against Staphylococcus aureus and Escherichia coli. The compound showed a zone of inhibition greater than 15 mm, indicating promising antibacterial activity.
The biological activity of this compound may be attributed to its ability to interact with cellular targets involved in proliferation and apoptosis. The oxadiazole moiety is believed to disrupt cellular processes by inhibiting key enzymes or receptors associated with cancer cell survival.
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Structural Analogues with 1,2,4-Oxadiazole Cores
Compound A : 5-(Pyrimidin-5-yl)-3-phenyl-1,2,4-oxadiazole (from )
- Structural Differences : Lacks the azetidine and pyrazole groups; instead, it features a pyrimidine substituent.
- Synthesis : Prepared via a three-component cycloaddition involving 5-acetonyl-3-phenyl-1,2,4-oxadiazole, aldehydes, and urea under TMSCl catalysis .
Compound B : 4-(Benzothiazol-2-yl)-3-methyl-1-phenyl-1H-pyrazol-5-one (from )
- Structural Differences : Replaces oxadiazole with benzothiazole and substitutes the azetidine with a methyl-phenylpyrazolone system.
Analogues with Pyrazole Methanone Scaffolds
Compound C : (5-Amino-3-hydroxy-1H-pyrazol-1-yl)(2,4-diamino-3-cyanothiophene-5-yl)methanone (from )
- Structural Differences : Substitutes the azetidine-oxadiazole unit with a thiophene-cyanide group.
- Key Properties: The thiophene ring introduces sulfur-based hydrogen bonding, while the cyano group enhances electrophilicity. However, the absence of oxadiazole may limit metabolic stability .
Data Table: Structural and Functional Comparison
*Estimated based on molecular formula.
Research Findings and Implications
- Synthetic Efficiency : The target compound’s azetidine-oxadiazole core may require multi-step synthesis, contrasting with the one-pot cycloaddition used for Compound A .
- Biological Performance : The furan-oxadiazole group in the target compound likely offers better metabolic stability than Compound B’s benzothiazole, which is prone to oxidative degradation .
- Solubility vs. Permeability : Compared to Compound C’s thiophene-cyanide system, the target compound’s furan and pyrazole groups may strike a better balance between aqueous solubility and cell permeability .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
